2-Methyl-6-ureidobenzyl alcohol
Cat. No. B8291700
M. Wt: 180.20 g/mol
InChI Key: ASCKNLFKNAGFTG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04831041
Procedure details
A mixture of 6-methyl-2-ureidobenzyl alcohol (1 g) and thionyl chloride (0.66 g) in methylene chloride (20 ml) was stirred for 2 hours at room temperature and evaporated in vacuo. The residue was washed with water and dried in a desiccator to give 6-methyl-2-ureidobenzyl chloride (0.66 g).
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[C:7]([CH2:8]O)=[C:6]([NH:10][C:11]([NH2:13])=[O:12])[CH:5]=[CH:4][CH:3]=1.S(Cl)([Cl:16])=O>C(Cl)Cl>[CH3:1][C:2]1[C:7]([CH2:8][Cl:16])=[C:6]([NH:10][C:11]([NH2:13])=[O:12])[CH:5]=[CH:4][CH:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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1 g
|
|
Type
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reactant
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|
Smiles
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CC1=CC=CC(=C1CO)NC(=O)N
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|
Name
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|
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Quantity
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0.66 g
|
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Name
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|
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Quantity
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20 mL
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Type
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solvent
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|
Smiles
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C(Cl)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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was stirred for 2 hours at room temperature
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Rate
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UNSPECIFIED
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|
RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated in vacuo
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WASH
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Type
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WASH
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|
Details
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The residue was washed with water
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried in a desiccator
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
|
|
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Type
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product
|
|
Smiles
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CC1=CC=CC(=C1CCl)NC(=O)N
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.66 g | |
| YIELD: CALCULATEDPERCENTYIELD | 59.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
